Cas no 1871550-37-6 (5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 1871550-37-6
• MF: C₉H₁₄FN₃O₂
• MW: 215.224765300751
• CID: 6389185
• PubChem ID: 165872128
• Update Time: 2025-10-25

5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1871550-37-6
• 5-amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• EN300-1107325
• 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C9H14FN3O2/c10-4-2-1-3-5-13-6-7(11)8(14)12-9(13)15/h6H,1-5,11H2,(H,12,14,15)
• InChI Key： CWGIGRKTVDIUHX-UHFFFAOYSA-N
• SMILES： FCCCCCN1C(NC(C(=C1)N)=O)=O

Computed Properties

• Exact Mass: 215.10700486g/mol
• Monoisotopic Mass: 215.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Research Brief on 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1871550-37-6)

Recent studies on 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1871550-37-6) have highlighted its significance in the field of chemical biology and pharmaceutical research. This compound, a fluorinated derivative of tetrahydropyrimidine, has garnered attention due to its potential applications in drug development, particularly in the modulation of neurological and metabolic pathways. The presence of the 5-fluoropentyl moiety enhances its bioavailability and metabolic stability, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of this compound. The researchers employed a multi-step synthetic route to achieve high purity and yield, followed by in vitro and in vivo assays to assess its biological activity. The results indicated that 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits selective binding affinity to specific adenosine receptors, suggesting its potential as a therapeutic agent for neurodegenerative disorders such as Parkinson's disease.

Further investigations have focused on the compound's pharmacokinetic properties. A preclinical study demonstrated favorable absorption and distribution profiles, with minimal off-target effects. The fluoropentyl chain was found to play a critical role in enhancing blood-brain barrier penetration, a key factor for central nervous system (CNS)-targeted therapies. These findings underscore the compound's potential for clinical translation, pending further optimization and safety evaluations.

In addition to its neurological applications, recent research has explored the compound's utility in metabolic disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione modulates glucose uptake in adipocytes, indicating its potential as an anti-diabetic agent. The study utilized molecular docking simulations to elucidate the compound's interaction with insulin signaling pathways, providing a mechanistic basis for its observed effects.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Collaborative efforts between academic and industrial researchers are underway to tackle these hurdles, with the aim of advancing this compound into clinical trials. The ongoing research underscores the importance of 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione as a versatile scaffold for future drug discovery.

In conclusion, 5-Amino-1-(5-fluoropentyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 1871550-37-6) represents a compelling area of research in chemical biology and pharmaceuticals. Its dual potential in neurological and metabolic disorders, coupled with its favorable pharmacokinetic properties, positions it as a promising candidate for further development. Future studies should focus on optimizing its therapeutic efficacy and addressing translational challenges to unlock its full clinical potential.